Cas no 1806894-82-5 (2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide)

• Product Name: 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide
• CAS No: 1806894-82-5
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4917334
• Update Time: 2025-05-27

2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide
• 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-6(9)4-5(13)3(7(10)14)2(12)1-11-4/h1,6,12-13H,(H2,10,14)
• InChI Key： VRPIXAFWNGFQIL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(N)=O)C(=CN=1)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 96.4

Additional information on 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide

Research Brief on 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide (CAS: 1806894-82-5)

2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide (CAS: 1806894-82-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and dihydroxypyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug design. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been investigated, with results indicating favorable pharmacokinetic properties. These findings are critical for its potential application in drug development, where stability and bioavailability are paramount.

In vitro and in vivo studies have demonstrated that 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. For instance, it has been shown to selectively target key enzymes in the purine metabolism pathway, leading to reduced inflammation and oxidative stress. These properties make it a promising candidate for the treatment of conditions such as gout, rheumatoid arthritis, and other inflammatory disorders.

Further research has explored the compound's potential in oncology. Preliminary data suggest that 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide can induce apoptosis in certain cancer cell lines by disrupting critical metabolic processes. Its ability to selectively target cancer cells while sparing normal cells highlights its potential as a targeted therapy with minimal side effects. Ongoing studies are aimed at elucidating its precise mechanism of action and optimizing its therapeutic window.

The safety profile of 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide has been evaluated in preclinical models, with results indicating a favorable toxicity profile. Acute and chronic toxicity studies have shown no significant adverse effects at therapeutic doses, further supporting its potential for clinical development. However, comprehensive pharmacokinetic and pharmacodynamic studies are still needed to fully understand its behavior in humans.

In conclusion, 2-(Difluoromethyl)-3,5-dihydroxypyridine-4-carboxamide (CAS: 1806894-82-5) represents a promising therapeutic agent with broad applications in inflammation, metabolic disorders, and oncology. Its unique chemical structure and potent biological activity make it a valuable candidate for further research and development. Future studies should focus on clinical trials to validate its efficacy and safety in human subjects, paving the way for its potential approval and commercialization.